Cas no 2034606-79-4 (N-({5-(furan-2-yl)(hydroxy)methylthiophen-2-yl}methyl)-N'-(2-methoxyphenyl)methylethanediamide)

• Product Name: N-({5-(furan-2-yl)(hydroxy)methylthiophen-2-yl}methyl)-N'-(2-methoxyphenyl)methylethanediamide
• CAS No: 2034606-79-4
• MF: C₂₀H₂₀N₂O₅S
• MW: 400.448204040527
• CID: 6279309
• PubChem ID: 121016824
• Update Time: 2025-05-21

N-({5-(furan-2-yl)(hydroxy)methylthiophen-2-yl}methyl)-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-({5-(furan-2-yl)(hydroxy)methylthiophen-2-yl}methyl)-N'-(2-methoxyphenyl)methylethanediamide
• F6418-0891
• N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-N'-[(2-methoxyphenyl)methyl]ethanediamide
• N'-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]-N-[(2-methoxyphenyl)methyl]oxamide
• 2034606-79-4
• AKOS026688086
• N1-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-N2-(2-methoxybenzyl)oxalamide

• Inchi： 1S/C20H20N2O5S/c1-26-15-6-3-2-5-13(15)11-21-19(24)20(25)22-12-14-8-9-17(28-14)18(23)16-7-4-10-27-16/h2-10,18,23H,11-12H2,1H3,(H,21,24)(H,22,25)
• InChI Key： NPHDKDBBJUCLAL-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C1=CC=CO1)O)CNC(C(NCC1C=CC=CC=1OC)=O)=O

Computed Properties

• Exact Mass: 400.10929292g/mol
• Monoisotopic Mass: 400.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 129Ų

Additional information on N-({5-(furan-2-yl)(hydroxy)methylthiophen-2-yl}methyl)-N'-(2-methoxyphenyl)methylethanediamide

N-({5-(furan-2-yl)(hydroxy)methylthiophen-2-yl}methyl)-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 2034606-79-4): A Comprehensive Overview

N-({5-(furan-2-yl)(hydroxy)methylthiophen-2-yl}methyl)-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 2034606-79-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

N-({5-(furan-2-yl)(hydroxy)methylthiophen-2-yl}methyl)-N'-(2-methoxyphenyl)methylethanediamide is a complex organic molecule with a molecular formula of C₁₈H₁₉N₃O₃S. The compound features a central ethanediamide core flanked by two distinct substituents: a 5-(furan-2-yl)(hydroxy)methylthiophen-2-yl group and a 2-methoxyphenyl group. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for further investigation.

The compound exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and in vitro studies. Additionally, its stability under physiological conditions makes it suitable for in vivo experiments and potential therapeutic applications.

Synthesis Methods

The synthesis of N-({5-(furan-2-yl)(hydroxy)methylthiophen-2-yl}methyl)-N'-(2-methoxyphenyl)methylethanediamide involves a multi-step process that combines advanced organic synthesis techniques. One of the commonly used methods involves the condensation of 5-(furan-2-yl)(hydroxymethyl)thiophen-2-carbaldehyde with N-(2-methoxyphenyl)methylethylenediamine, followed by subsequent purification steps to obtain the desired product.

The synthesis process can be optimized to improve yield and purity, which is crucial for large-scale production and commercialization. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation.

Biological Activities

N-({5-(furan-2-yl)(hydroxy)methylthiophen-2-yl}methyl)-N'-(2-methoxyphenyl)methylethanediamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Initial in vitro studies have demonstrated that the compound exhibits potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

In addition to its anti-inflammatory effects, recent research has shown that N-({5-(furan-2-yl)(hydroxy)methylthiophen-2-yl}methyl)-N'-(2-methoxyphenyl)methylethanediamide possesses significant anticancer properties. Studies have reported that the compound can inhibit the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, as well as the inhibition of angiogenesis.

Clinical Applications and Research Advancements

The promising biological activities of N-({5-(furan-2-yl)(hydroxy)methylthiophen-2-yl}methyl)-N'-(2-methoxyphenyl)methylethanediamide have led to increased interest in its potential clinical applications. Preclinical studies have shown that the compound is well-tolerated and exhibits low toxicity, making it a viable candidate for further development.

Ongoing clinical trials are currently evaluating the safety and efficacy of N-{[5-(furan-2-y l)(hydroxy)methyl]thiophen - 2 - yl} methyl - N ' - ( 2 - methoxyphen yl ) methylethane diam ide in treating various diseases. Preliminary results from phase I trials have been encouraging, with no significant adverse effects observed at therapeutic doses. These findings suggest that the compound may have a favorable safety profile for clinical use.

In addition to its potential as a standalone therapeutic agent, N-{[5-(furan - 2 - yl) ( hydroxy ) methyl] thiophe n - 2 - yl } methyl - N ' - ( 2 - methoxyphen yl ) methylethane diam ide is also being explored for combination therapy with existing drugs. Synergistic effects have been observed when used in conjunction with conventional chemotherapeutic agents, enhancing overall treatment efficacy while reducing side effects.

Conclusion

N-{[5-(furan - 2 - yl) ( hydroxy ) methyl] thiophe n - 2 - yl } methyl - N ' - ( 2 - methoxyphen yl ) methylethane diam ide (CAS No. 2034606-79-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for advancing medical treatments in various fields.